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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of butyl (Z)-octadec-9-enoate, an ester of oleic acid and
butanol. The information is curated for professionals in research and development.

Core Properties of Butyl (Z)-octadec-9-enoate

Butyl (2)-octadec-9-enoate, commonly known as butyl oleate, is a fatty acid ester with a range
of applications stemming from its physical and chemical characteristics.

Table 1: Physicochemical Properties of Butyl (Z2)-octadec-9-enoate
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Property Value Source
IUPAC Name butyl (Z)-octadec-9-enoate PubChem

Butyl oleate, n-Butyl oleate, i
Synonyms ) Ataman Kimya[1]

Butyl cis-9-octadecenoate
CAS Number 142-77-8 PubChem|[2]
Molecular Formula C22H4202 PubChem[2]
Molecular Weight 338.57 g/mol PubChem|[2]

Clear, colorless to pale yellow Cosmetic Ingredients Guide[3],
Appearance - i

liquid Ataman Kimya
Odor Mild, fatty The Good Scents Company
Melting Point -26.5 °C The Good Scents Company
Boiling Point 228 °C at 15 mmHg The Good Scents Company
Density 0.876 g/lcm?3 Fragrance Chemical

Insoluble in water; soluble in ) )

B Ataman Kimya, Cosmetic
Solubility alcohol, ether, vegetable and ) )
) ) Ingredients Guide

mineral oils.

Refractive Index 1.443 - 1.445 Fragrance Chemical

Table 2: Spectroscopic Data for Butyl (Z)-octadec-9-enoate
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Peak Assignments and
Spectroscopy 5 inti Source
escription

AH NMR spectrum of butyl
oleate is available. Key signals
include those for the olefinic )
1H NMR o ChemicalBook, PubChem
protons of the oleic acid
backbone and the protons of

the butyl ester group.

A 3C NMR spectrum of butyl
oleate is available, showing
characteristic peaks for the
13C NMR PubChem
carbonyl carbon of the ester,
the olefinic carbons, and the

carbons of the alkyl chains.

Mass spectrometry data is
available, which can be used

Mass Spectrometry to confirm the molecular weight  PubChem
and fragmentation pattern of

the molecule.

IR spectra are available and
would show characteristic
Infrared (IR) Spectroscopy absorption bands for the C=0 PubChem
stretch of the ester and the
C=C stretch of the alkene.

Experimental Protocols

Detailed experimental procedures are crucial for the synthesis and purification of butyl (Z2)-
octadec-9-enoate. Below are outlines of common methods.

This method offers a green chemistry approach to the synthesis of butyl oleate.

Experimental Workflow: Enzymatic Synthesis
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Caption: Workflow for the enzymatic synthesis of butyl oleate.

Methodology:

o Reactant Preparation: Prepare a solution of oleic acid in n-heptane and an aqueous solution

of free Rhizomucor miehei lipase.

» Reaction Setup: The enzymatic esterification is conducted in a capillary microreactor

operating under slug flow. The organic phase (oleic acid in n-heptane) and the aqueous

phase (lipase solution) are pumped into the microreactor.

e Reaction Conditions: The reaction is maintained at 30 °C with a residence time of
approximately 30 minutes to achieve a high yield (close to 100%).
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e Product Isolation: The biphasic mixture exiting the reactor is separated. The organic phase
containing the butyl oleate is collected.

 Purification: The solvent (n-heptane) is removed from the organic phase, typically by rotary
evaporation, to yield the purified butyl oleate.

This industrial method combines reaction and separation in a single unit for efficient production.

Experimental Workflow: Reactive Distillation Synthesis
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Caption: Workflow for butyl oleate synthesis via reactive distillation.
Methodology:

o Reactant Charging: A batch reactive distillation column is charged with oleic acid, n-butanol,

and a solid acid catalyst such as Amerlyst-15.
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o Reaction and Distillation: The reactor is heated to initiate the esterification reaction. The
water produced during the reaction is continuously removed by distillation, which drives the
equilibrium towards the product side.

e Process Monitoring: The reaction progress can be monitored by analyzing samples from the
reactor using techniques like titration or HPLC to determine the conversion of oleic acid.

e Product Recovery: After the reaction reaches the desired conversion, the crude butyl oleate
is purified. This may involve neutralization of any remaining acid, washing, and a final
distillation to remove unreacted butanol and other impurities.

Biological Activity and Potential Applications

While direct research on the specific biological signaling pathways of butyl (Z)-octadec-9-
enoate is limited, its known effects and the activities of related compounds provide insights into

its potential roles.

o Emollient and Skin Conditioning Agent: Butyl oleate is used in cosmetic formulations to
soften and smooth the skin. It helps maintain the skin in good condition by providing a
source of exogenous lipids that enhance the skin barrier.

o Percutaneous Absorption Enhancer: It can disrupt the lipid structure of the stratum corneum,
which allows for the enhanced permeation of other active pharmaceutical ingredients
through the skin. This property is valuable in the formulation of transdermal drug delivery

systems.

The biological activities of oleic acid and other fatty acid esters suggest potential, though not
yet confirmed, roles for butyl oleate.

Logical Relationships of Potential Biological Effects
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Caption: Potential biological roles of butyl (Z)-octadec-9-enoate.

e Pheromonal Communication: A related compound, ethyl oleate, has been identified as a
primer pheromone in honey bees that regulates the maturation of worker bees. This raises
the intriguing possibility that other fatty acid esters, including butyl oleate, could have similar
signaling roles in other organisms.

» Cardioprotective Effects of Oleic Acid: As a derivative of oleic acid, butyl oleate is
metabolized in the body to release oleic acid. Oleic acid is known for its potential health
benefits, including reducing cholesterol levels and improving heart health.

Safety and Handling

Butyl (Z)-octadec-9-enoate is generally considered to have low toxicity. However, it can cause
skin and serious eye irritation. Appropriate personal protective equipment, including gloves and
eye protection, should be used when handling this chemical. It may also cause respiratory
irritation. For detailed safety information, refer to the Safety Data Sheet (SDS).

This technical guide provides a foundational understanding of butyl (Z)-octadec-9-enoate.
Further research is warranted to fully elucidate its biological mechanisms and expand its
applications in drug development and other scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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